1-acetyl-N-[(5-benzyl-1,2,4-oxadiazol-3-yl)methyl]-3-piperidinecarboxamide

• IUPAC Name: 1-acetyl-N-[(5-benzyl-1,2,4-oxadiazol-3-yl)methyl]piperidine-3-carboxamide
• InChI: InChI=1S/C18H22N4O3/c1-13(23)22-9-5-8-15(12-22)18(24)19-11-16-20-17(25-21-16)10-14-6-3-2-4-7-14/h2-4,6-7,15H,5,8-12H2,1H3,(H,19,24)
• InChI Key: RVZDBNPVOUOEOZ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCCC(C1)C(=O)NCC2=NOC(=N2)CC3=CC=CC=C3
• Molecular Formula: C18H22N4O3
• Molecular Weight: 342.4 g/mol

Description

Synthesis Analysis

The synthesis of 1-acetyl-N-[(5-benzyl-1,2,4-oxadiazol-3-yl)methyl]-3-piperidinecarboxamide and its derivatives typically involves multiple steps, starting from basic chemical constituents to the final compound through a series of reactions. For example, derivatives of 1,3,4-oxadiazole bearing compounds, which are structurally related, have been synthesized starting from benzenesulfonyl chloride with ethyl isonipecotate yielding various intermediates before obtaining the target compounds through reactions with N-aralkyl/aryl substituted 2-bromoacetamides in the presence of a weak base and polar aprotic solvent (Khalid et al., 2016).

Molecular Structure Analysis

The molecular structure of compounds like 1-acetyl-N-[(5-benzyl-1,2,4-oxadiazol-3-yl)methyl]-3-piperidinecarboxamide is often elucidated using spectroscopic methods, including 1H-NMR, IR, and mass spectral data. These techniques provide detailed information about the molecular framework and the nature of chemical bonds within the compound. The structure is crucial for understanding the compound's potential interactions with biological targets (Khalid et al., 2016).